Cas no 26663-89-8 (1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro-)

• Product Name: 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro-
• CAS No: 26663-89-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5261953
• Update Time: 2025-10-18

1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro-

• Inchi： 1S/C9H14N2/c1-2-9-10-7-5-3-4-6-8(7)11-9/h2-6H2,1H3,(H,10,11)
• InChI Key： JETMQUGZACCGIJ-UHFFFAOYSA-N
• SMILES： C1(CC)NC2CCCCC=2N=1

Additional information on 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro-

Comprehensive Analysis of 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro- (CAS No. 26663-89-8): Properties, Applications, and Innovations

The chemical compound 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro- (CAS No. 26663-89-8) is a derivative of the benzimidazole class, which has garnered significant attention in pharmaceutical and material science research. Known for its unique structural features, this compound exhibits a tetrahydrobenzimidazole core with an ethyl substituent at the 2-position, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its potential due to its bioactive properties and compatibility with modern green chemistry principles.

In recent years, the demand for heterocyclic compounds like 2-ethyl-4,5,6,7-tetrahydro-1H-benzimidazole has surged, driven by their applications in drug discovery and agrochemical formulations. This compound's molecular stability and ability to act as a pharmacophore have made it a focal point in studies targeting enzyme inhibition and receptor modulation. Notably, its hydrogenation state (tetrahydro) enhances solubility, a critical factor in drug delivery systems.

From an industrial perspective, CAS 26663-89-8 is synthesized through catalytic hydrogenation or condensation reactions, often optimized for high yield and low environmental impact. Innovations in catalytic processes have reduced energy consumption, aligning with global trends toward sustainable chemistry. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure purity, addressing the stringent requirements of pharmaceutical-grade production.

The compound's relevance extends to material science, where its aromaticity and electron-rich structure contribute to advancements in organic electronics and corrosion inhibitors. For instance, its incorporation into polymeric matrices has shown promise in enhancing thermal stability, a key consideration for high-performance materials. These applications resonate with current searches for eco-friendly additives and smart materials.

Frequently asked questions about 1H-Benzimidazole, 2-ethyl-4,5,6,7-tetrahydro- include inquiries about its synthetic routes, toxicity profile, and commercial availability. While the compound is generally regarded as safe under controlled conditions, detailed safety data sheets (SDS) should always be consulted. Suppliers often highlight its batch consistency and regulatory compliance, catering to industries prioritizing quality assurance.

Emerging trends also link this compound to catalysis research and nanotechnology. For example, its role in metal-organic frameworks (MOFs) has been explored for gas storage applications, tapping into the growing interest in clean energy solutions. Such interdisciplinary connections underscore its potential beyond traditional domains, answering search queries related to cutting-edge chemical innovations.

In summary, CAS 26663-89-8 represents a multifaceted compound bridging pharmaceutical, industrial, and technological spheres. Its adaptability to green synthesis methods and alignment with sustainable development goals (SDGs) position it as a compound of enduring relevance. Future research may further unlock its capabilities in personalized medicine and advanced material design, solidifying its place in the scientific lexicon.